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Compound of Interest

Compound Name: 4-Bromostyrene

Cat. No.: B1200502 Get Quote

4-Bromostyrene: Key Identifiers
For researchers, scientists, and professionals in drug development, precise identification of

chemical compounds is paramount. This document provides the essential identifiers for 4-
Bromostyrene, a para-halogenated derivative of styrene.

4-Bromostyrene is chemically defined as 1-bromo-4-ethenylbenzene.[1][2] The compound is a

light greenish-yellow liquid at room temperature.[2] It is utilized in various chemical syntheses,

including the formation of nitroolefins through alkene cross-metathesis and in nitroxide-

mediated polymerization to create well-defined poly(4-bromostyrene).[2][3]

The core quantitative data for 4-Bromostyrene is summarized in the table below for easy

reference.

Property Value

CAS Number 2039-82-9[3][4][5][6][7]

Molecular Weight 183.04 g/mol [1][2]

Molecular Formula C8H7Br[1][4][8]

Foundational & Exploratory

Check Availability & Pricing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

